Cas no 1303993-97-6 (4-(2-Bromo-5-trifluoromethylphenyl)-thiosemicarbazide)
1303993-97-6 structure
Product Name:4-(2-Bromo-5-trifluoromethylphenyl)-thiosemicarbazide
CAS No:1303993-97-6
MF:C8H7BrF3N3S
MW:314.125489473343
MDL:MFCD18379882
CID:4587028
Update Time:2023-04-04
4-(2-Bromo-5-trifluoromethylphenyl)-thiosemicarbazide Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-3-[2-bromo-5-(trifluoromethyl)phenyl]thiourea
- 4-(2-Bromo-5-trifluoromethylphenyl)-thiosemicarbazide
-
- MDL： MFCD18379882
- Inchi： 1S/C8H7BrF3N3S/c9-5-2-1-4(8(10,11)12)3-6(5)14-7(16)15-13/h1-3H,13H2,(H2,14,15,16)
- InChI Key： DWIYJBBTKRPZEI-UHFFFAOYSA-N
- SMILES： N(N)C(NC1=CC(C(F)(F)F)=CC=C1Br)=S
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
4-(2-Bromo-5-trifluoromethylphenyl)-thiosemicarbazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Oakwood | 062876-5g |
4-(2-Bromo-5-trifluoromethylphenyl)-thiosemicarbazide |
1303993-97-6 | 5g |
$788.00 | 2023-09-16 |
4-(2-Bromo-5-trifluoromethylphenyl)-thiosemicarbazide Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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